Cas no 1807300-00-0 (Methyl 4-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 4-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate
• CAS No: 1807300-00-0
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 4951990
• Update Time: 2025-07-22

Methyl 4-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H6F3NO3S/c1-17-9(16)6-3-2-5(4-14)7(15)8(6)18-10(11,12)13/h2-3,15H,1H3
• InChI Key： UQHXZPYQUSGYER-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(=C(C#N)C=CC=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.4
• Topological Polar Surface Area: 95.6

Additional information on Methyl 4-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate

Methyl 4-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate (CAS No. 1807300-00-0): A Comprehensive Overview

Methyl 4-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1807300-00-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include a cyano group, a hydroxyl group, and a trifluoromethylthio substituent. These structural elements contribute to its unique chemical properties and potential biological activities, making it a subject of extensive study in academic and industrial research settings.

The< strong>Methyl 4-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate molecule exhibits a high degree of functional diversity, which is attributed to the presence of multiple reactive sites. The cyano group (-CN) is known for its ability to participate in various chemical reactions, including nucleophilic addition and condensation reactions, while the hydroxyl group (-OH) can engage in hydrogen bonding and oxidation processes. Additionally, the trifluoromethylthio group (-S(CF₃)) introduces electron-withdrawing effects and enhances lipophilicity, which can influence the compound's solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel pharmaceutical agents derived from benzoate scaffolds due to their demonstrated efficacy in various therapeutic applications. The< strong>Methyl 4-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate compound has been investigated for its potential role in modulating biological pathways associated with inflammation, pain management, and neuroprotection. Preliminary studies suggest that this compound may interact with specific enzymes and receptors, leading to pharmacological effects that could be beneficial in treating chronic inflammatory diseases and neurological disorders.

One of the most compelling aspects of< strong>Methyl 4-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate is its structural versatility, which allows for further chemical modifications to optimize its pharmacokinetic and pharmacodynamic properties. Researchers have explored synthetic strategies to introduce additional functional groups or alter the substitution patterns on the benzoate core. These modifications aim to enhance binding affinity, reduce toxicity, and improve bioavailability, thereby expanding the therapeutic potential of the compound.

The< strong>CAS No. 1807300-00-0 identifier ensures that researchers can reliably obtain and reference this compound in their experiments. The CAS system provides a unique numerical assignment for each chemical substance, facilitating accurate documentation and communication in scientific literature. This standardized approach is crucial for ensuring reproducibility in research and for regulatory compliance in pharmaceutical development.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like< strong>Methyl 4-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate for biological activity. Molecular modeling techniques allow researchers to predict how a compound might interact with target proteins or enzymes, providing insights into its potential therapeutic effects before costly experimental trials are conducted. These computational methods have accelerated the discovery process and have helped identify promising candidates for further investigation.

The synthesis of< strong>Methyl 4-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include condensation reactions between appropriate precursors, followed by functional group transformations such as cyanation and thiolation. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing both reaction times and environmental impact.

In conclusion, Methyl 4-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate (CAS No. 1807300-00-0) represents a significant area of interest in pharmaceutical research due to its complex structure and potential biological activities. Ongoing studies continue to explore its therapeutic applications and synthetic modifications, contributing to the development of novel treatments for various diseases. The combination of experimental research and computational modeling is essential for unlocking the full potential of this compound and advancing our understanding of its role in medicine.